Cas no 360-60-1 (2,3-Diaminobenzotrifluoride)

2,3-Diaminobenzotrifluoride structure
2,3-Diaminobenzotrifluoride structure
Product Name:2,3-Diaminobenzotrifluoride
CAS No:360-60-1
MF:C7H7F3N2
MW:176.139091730118
MDL:MFCD08532495
CID:1027536
PubChem ID:436759
Update Time:2025-11-06

2,3-Diaminobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethyl)benzene-1,2-diamine
    • 2,3-DIAMINOBENZOTRIFLUORIDE
    • 3-Trifluormethyl-o-phenylendiamin
    • 3-trifluoromethyl-o-phenylenediamine
    • diaminobenzotrifluoride
    • PC5279
    • 3-(Trifluoromethyl)-1,2-phenylenediamine
    • 3-(Trifluoromethyl)-o-phenylenediamine
    • 3-Trifluoromethylbenzene-1,2-diamine
    • NSC 402995
    • 1,2-Benzenediamine, 3-(trifluoromethyl)-
    • 3-Trifluoromethyl-benzene-1,2-diamine
    • 1,2-Benzenediamine,3-(trifluoromethyl)-
    • PQFRTJPVZSPBFI-UHFFFAOYSA-N
    • SBB089137
    • 4534AB
    • FCH1122903
    • 2,3-Diaminobenzotrifluoride, AldrichCPR
    • AX8187947
    • CS
    • CS-0043721
    • MFCD08532495
    • S10865
    • 2,3-Diaminobenzotrifluoride, 3-(Trifluoromethyl)phenylene-1,2-diamine
    • 360-60-1
    • SCHEMBL476347
    • AKOS016007629
    • SB36819
    • 2,3-Diaminobenzotrifluoride 97%
    • DTXSID10331256
    • J-506908
    • PS-8584
    • 2,3-Diaminobenzotrifluoride
    • MDL: MFCD08532495
    • Inchi: 1S/C7H7F3N2/c8-7(9,10)4-2-1-3-5(11)6(4)12/h1-3H,11-12H2
    • InChI Key: PQFRTJPVZSPBFI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1N)N)(F)F

Computed Properties

  • Exact Mass: 176.05600
  • Monoisotopic Mass: 176.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 41 ºC
  • Boiling Point: 125 ºC (14 Torr)
  • Flash Point: 108.7±18.0 ºC,
  • Solubility: Very slightly soluble (0.74 g/l) (25 º C),
  • PSA: 52.04000
  • LogP: 3.03220
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,3-Diaminobenzotrifluoride Security Information

2,3-Diaminobenzotrifluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM193027-1g
3-(Trifluoromethyl)benzene-1,2-diamine
360-60-1 95%
1g
$122 2021-06-16
Chemenu
CM193027-5g
3-(Trifluoromethyl)benzene-1,2-diamine
360-60-1 95%
5g
$393 2021-06-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD187947-250mg
3-(Trifluoromethyl)benzene-1,2-diamine
360-60-1 95%
250mg
¥278.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD187947-1g
3-(Trifluoromethyl)benzene-1,2-diamine
360-60-1 95%
1g
¥702.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD187947-5g
3-(Trifluoromethyl)benzene-1,2-diamine
360-60-1 95%
5g
¥2550.0 2022-03-01
Chemenu
CM193027-1g
3-(Trifluoromethyl)benzene-1,2-diamine
360-60-1 95%
1g
$122 2022-06-11
Chemenu
CM193027-5g
3-(Trifluoromethyl)benzene-1,2-diamine
360-60-1 95%
5g
$393 2022-06-11
Apollo Scientific
PC5279-1g
3-(Trifluoromethyl)benzene-1,2-diamine
360-60-1 97%
1g
£50.00 2025-02-21
Apollo Scientific
PC5279-5g
3-(Trifluoromethyl)benzene-1,2-diamine
360-60-1 97%
5g
£223.00 2025-02-21
abcr
AB231707-1 g
2,3-Diaminobenzotrifluoride; .
360-60-1
1g
€200.20 2023-04-27

2,3-Diaminobenzotrifluoride Production Method

2,3-Diaminobenzotrifluoride Related Literature

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk